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Compound of Interest

Compound Name: Ampcp

Cat. No.: B14772532

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed application notes and protocols for the preparation of stock
solutions of 3,y-Methyleneadenosine 5'-triphosphate (AMP-PCP), a non-hydrolyzable analog of
ATP. Given the initial query for "Ampcp," it is highly probable that this was a typographical error
for AMP-PCP, a compound commonly used in cell culture experiments to study purinergic
signaling pathways.

Introduction

B,y-Methyleneadenosine 5'-triphosphate (AMP-PCP) is a synthetic analog of adenosine
triphosphate (ATP) in which the -y phosphate linkage is replaced by a methylene bridge. This
modification makes the molecule resistant to hydrolysis by nucleotidases, rendering it a stable
agonist for P2 purinoceptors and a competitive inhibitor of adenylate cyclase. In cell culture,
AMP-PCP is a valuable tool for investigating the roles of P2X and P2Y receptors in various

physiological and pathological processes without the confounding effects of ATP degradation to
ADP and adenosine.

Data Presentation

The following table summarizes the key quantitative data for AMP-PCP, which is crucial for
accurate stock solution preparation.
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Property Value Source
Molecular Weight 549.17 g/mol (disodium salt)
Solubility in Water 10 mg/mL

-20°C (solid and stock

Storage Temperature )
solutions)

Experimental Protocols
Materials

¢ [3,y-Methyleneadenosine 5'-triphosphate (AMP-PCP) powder (disodium salt recommended
for better solubility)

o Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile serological pipettes

» Sterile syringe filters (0.22 um pore size, low protein binding, e.g., PVDF or PES)
o Sterile syringes

 Sterile microcentrifuge tubes for aliquoting

o Vortex mixer

e pH meter or pH strips (optional, but recommended)

o Sterile 1 N NaOH and 1 N HCI (if pH adjustment is necessary)

Protocol for Preparing a 10 mM AMP-PCP Stock Solution

This protocol describes the preparation of 10 mL of a 10 mM sterile stock solution of AMP-PCP.

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.
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e Calculate the Required Mass:

o The molecular weight of AMP-PCP (disodium salt) is 549.17 g/mol .

o To prepare 10 mL (0.01 L) of a 10 mM (0.01 mol/L) solution, the required mass is
calculated as follows:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (g) = 0.01 mol/L x 0.01 L x 549.17 g/mol = 0.0054917 g

» Therefore, you will need 5.49 mg of AMP-PCP.

e Weighing the Compound:

o Carefully weigh out 5.49 mg of AMP-PCP powder on a calibrated analytical balance. It is
advisable to weigh the powder on sterile weighing paper or directly into a sterile
microcentrifuge tube.

e Dissolving the Compound:

o Transfer the weighed AMP-PCP powder into a sterile 15 mL conical tube.

o Add a small volume of sterile, nuclease-free water or PBS (e.g., 5 mL) to the tube.

o Vortex the tube gently until the powder is completely dissolved. Avoid vigorous vortexing to
prevent foaming.

e Adjusting the Volume:

o Once the powder is fully dissolved, add sterile, nuclease-free water or PBS to bring the
final volume to 10 mL.

e pH Adjustment (Optional but Recommended):

o For many cell culture applications, it is important that the stock solution is near
physiological pH (7.2-7.4).
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o Aseptically remove a small aliquot to check the pH.

o If necessary, adjust the pH of the stock solution using sterile 1 N NaOH or 1 N HCI. Add
the acid or base dropwise and mix gently after each addition, checking the pH periodically
until the desired range is reached.

« Sterile Filtration:
o Draw the entire 10 mL of the AMP-PCP solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the tip of the syringe.

o Filter the solution into a new sterile 15 mL conical tube. This step will remove any potential
microbial contaminants.

» Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 pL or 500 pL)
in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles, which can
degrade the compound.

o Clearly label the aliquots with the compound name, concentration (10 mM), and the date
of preparation.

o Store the aliquots at -20°C for long-term storage.

Working Concentrations

The optimal working concentration of AMP-PCP will vary depending on the cell type and the
specific experimental goals. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your system. However, a general starting range for
many cell culture applications is between 1 uM and 100 puM.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for preparing the AMP-PCP stock
solution and the signaling pathway activated by AMP-PCP.
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AMP-PCP Stock Solution Workflow
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Caption: Experimental workflow for preparing a sterile AMP-PCP stock solution.

AMP-PCP Signaling Pathway
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Caption: AMP-PCP activates P2X and P2Y receptors, leading to distinct downstream signaling
events.

« To cite this document: BenchChem. [A Comprehensive Guide to Preparing AMP-PCP Stock
Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14772532#a-guide-to-preparing-ampcp-stock-
solutions-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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